Cas no 8006-81-3 (4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline)

• Product name: 4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline
• CAS No: 8006-81-3
• MF: C₂₆H₃₇NO₆
• MW: 459.575088262558
• CID: 47991

4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline Chemical and Physical Properties

Names and Identifiers

• Ylang Ylang Oil
• YLANG OIL
• Ylang-ylang Oil
• Ylang Ylang subst base
• Yilan essential oil
• 4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline
• WR 194905
• 3-Quinolinecarboxylic acid, 4-(acetyloxy)-6-(decyloxy)-7-(1-methylethoxy)-, methyl ester
• methyl 4-acetyloxy-6-decoxy-7-propan-2-yloxyquinoline-3-carboxylate
• Methyl 4-acetoxy-6-(decyloxy)-7-isopropoxyquinoline-3-carboxylate
• Essential oils, ylang-ylang (13C, 14C, 15C)
• Oils, essential, ylang-ylang (12C)
• Oils, ylang-ylang (15C)
• Cananga odorata essential oil
• Cananga odorata flower oil
• Cananga odorata oil
• Canning odorata oil
• Essential ylang-ylang oil
• Oils, Canangaodorata
• Yilancao oil
• Yilang oil
• Ylan ylan oil
• Ylang-ylang essential oils
• Ylang-ylang flower oil
• cananga
• Oils,ylang-ylang
• ylangylang
• Ylang-Ylangabsolute
• Ylang-Ylangoildistillates
• YLANG OIL NUMBER 1
• YLANG OIL NUMBER 2

• MDL： MFCD00217954
• Inchi： 1S/C26H37NO6/c1-6-7-8-9-10-11-12-13-14-31-23-15-20-22(16-24(23)32-18(2)3)27-17-21(26(29)30-5)25(20)33-19(4)28/h15-18H,6-14H2,1-5H3
• InChI Key： ISDDWBWOYLMQJB-UHFFFAOYSA-N
• SMILES： O(C1=CC2=C(C(C(=O)OC)=CN=C2C=C1OC(C)C)OC(C)=O)CCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 583
• XLogP3: 7
• Topological Polar Surface Area: 84

Experimental Properties

• Color/Form: Light yellow liquid with fresh Ylang Ylang flower fragrance.
• Density: 0.928 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 261 °C/760 mmHg
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Refractive Index: n20/D 1.508
• Optical Activity: [α]20/D −38°, neat
• FEMA: 3119
• Vapor Pressure: No data available

4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： 23-24/25
• RTECS：EX2750000
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Safety Term：23-24/25

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance

Additional information on 4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline

4-Acetoxy-6-Decyloxy-7-Isopropoxy-3-Methoxycarbonylquinoline: A Comprehensive Overview

The compound with CAS No 8006-81-3, commonly referred to as 4-Acetoxy-6-Decyloxy-7-Isopropoxy-3-Methoxycarbonylquinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, materials science, and agrochemicals. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential applications in drug development, particularly in the design of novel anti-inflammatory and anticancer agents.

The molecular structure of 4-Acetoxy-6-Decyloxy-7-Isopropoxy-3-Methoxycarbonylquinoline is characterized by a quinoline core with multiple substituents, including an acetoxy group at position 4, a decyloxy group at position 6, an isopropoxy group at position 7, and a methoxycarbonyl group at position 3. These substituents contribute to the compound's unique physicochemical properties, such as increased solubility and improved bioavailability. Recent research has demonstrated that these properties make it an ideal candidate for drug delivery systems, particularly in the formulation of sustained-release medications.

In terms of synthesis, 4-Acetoxy-6-Decyloxy-7-Isopropoxy-3-Methoxycarbonylquinoline is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis pathway has been optimized in recent years to enhance yield and reduce production costs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported a novel method for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction time while maintaining product purity.

The biological activity of 4-Acetoxy-6-Decyloxy-7-Isopropoxy-3-Methoxycarbonylquinoline has been extensively studied in vitro and in vivo models. Preclinical trials have shown that this compound exhibits potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Additionally, it has demonstrated cytotoxic activity against various cancer cell lines, suggesting its potential as an anticancer agent.

In the field of materials science, 4-Acetoxy-6-Decyloxy-7-isopropoxy-quinoLine has been explored as a precursor for the synthesis of advanced materials such as conductive polymers and organic semiconductors. Its ability to form stable charge transfer complexes makes it a valuable component in the development of next-generation electronic devices.

From an agricultural perspective, recent studies have investigated the use of 4-Acetoxy-quinoLine derivatives as potential pesticides due to their ability to inhibit key enzymes involved in insect metabolism. However, further research is needed to assess their environmental impact and safety profile before they can be commercialized.

In conclusion, CAS No 8006-81_3 represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development, materials science, and agrochemicals. As research continues to uncover new insights into its biological and chemical properties, this compound is poised to play a significant role in advancing modern science and technology.